N1-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C15H17FN4O3/c1-20(2)12(10-3-5-11(16)6-4-10)9-17-14(21)15(22)18-13-7-8-23-19-13/h3-8,12H,9H2,1-2H3,(H,17,21)(H,18,19,22)
• InChI Key: QIBPRWNRYHTDBE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=NOC=C1)C2=CC=C(C=C2)F
• Molecular Formula: C15H17FN4O3
• Molecular Weight: 320.32 g/mol

Description

N1-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-N2-(isoxazol-3-yl)oxalamide, also known as DFOA, is a chemical compound that has been studied for its potential use in scientific research. DFOA is a member of the oxalamide family of compounds and has been shown to have unique properties that make it useful in a variety of research applications.

Scientific Research Applications

Fluorescent and Colorimetric Sensors

One area of research has involved the development of novel fluorescent and colorimetric pH sensors derived from benzimidazo[2,1-a]benz[de]isoquinoline-7-one-12-carboxylic acid and related compounds. These sensors have been designed to exhibit fluorescence ‘turn-on’ response toward H+ in mixed solutions, demonstrating significant fluorescence intensity changes across different pH values. Such sensors could potentially be used for monitoring pH changes in various scientific and medical applications (Liu et al., 2015).

Alzheimer's Disease Research

Another significant application is in the context of Alzheimer's disease research. Compounds structurally related to N1-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-N2-(isoxazol-3-yl)oxalamide have been used as part of a novel method for noninvasive monitoring of neurofibrillary tangles and beta-amyloid plaques in the brains of living patients with Alzheimer disease. This application has implications for improving diagnostic assessments and monitoring treatment responses in Alzheimer's disease (Shoghi-Jadid et al., 2002).

Binge Eating and Orexin Receptor Mechanisms

Research has also explored the role of orexin receptor mechanisms in compulsive food consumption, using compounds such as GSK1059865, which is structurally related to the chemical . These studies have shown the potential of selective antagonism at orexin receptors as a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).

Environmental Science and Herbicide Analysis

In environmental science, derivatives of N1-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-N2-(isoxazol-3-yl)oxalamide have been identified in the analysis and detection of herbicides and their degradates in natural water. This research is crucial for understanding the environmental impact of agricultural chemicals and for developing methods to detect and mitigate their presence in water sources (Zimmerman et al., 2002).

Neurokinin-1 Receptor Antagonism

Further research has investigated the use of water-soluble neurokinin-1 receptor antagonists, suitable for both intravenous and oral administration, in pre-clinical tests relevant to clinical efficacy in emesis and depression. This highlights the potential pharmaceutical applications of compounds within the same structural family in treating a variety of conditions related to neurokinin-1 receptor activity (Harrison et al., 2001).